Cas no 893140-36-8 (2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 893140-36-8
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 5871752
• PubChem ID: 18561128
• Update Time: 2025-11-06

2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• F1838-0881
• N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide
• 893140-36-8
• AKOS024613113
• 2-{[5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide
• 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C20H20N4O3S2/c25-17(13-27-16-9-5-2-6-10-16)22-19-23-24-20(29-19)28-14-18(26)21-12-11-15-7-3-1-4-8-15/h1-10H,11-14H2,(H,21,26)(H,22,23,25)
• InChI Key： RBHIGONXSDMIRU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NCCC2=CC=CC=C2)S1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 428.09768286g/mol
• Monoisotopic Mass: 428.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

Chemical Profile and Research Applications of 2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 893140-36-8)

2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide is a structurally complex organic compound characterized by a fused heterocyclic framework. Its molecular architecture integrates a 1,3,4-thiadiazole ring system with a phenoxyacetyl moiety and a sulfanylated acetamide chain. The compound’s unique configuration positions it as a potential scaffold for pharmaceutical and biochemical investigations. The CAS number 893140-36-8 uniquely identifies this molecule in chemical databases, facilitating its traceability in scientific literature and industrial applications.

The core structure of the compound features a 1,3,4-thiadiazole, a five-membered ring containing two nitrogen atoms and one sulfur atom. This heterocycle is widely recognized in medicinal chemistry for its ability to modulate enzyme activity and receptor interactions. The substitution at position 5 with a phenoxyacetyl group introduces aromaticity and polarity to the molecule. This functional group is commonly associated with anti-inflammatory agents due to its capacity to interact with cyclooxygenase (COX) enzymes. Meanwhile, the sulfanylated acetamide chain provides additional steric and electronic effects that may influence solubility profiles and metabolic stability.

Synthetic approaches to this compound likely involve multistep organic reactions. The formation of the 1,3,4-thiadiazole ring typically requires cyclization of thiosemicarbazides or related precursors under controlled conditions. The introduction of the phenoxyacetyl substituent would necessitate coupling reactions such as acylation or amidation strategies. Recent advancements in green chemistry methodologies suggest that microwave-assisted synthesis or solvent-free protocols could enhance yield efficiency while minimizing byproduct formation.

In terms of biological relevance, compounds containing both sulfur-containing heterocycles and aromatic amide moieties have shown promise in targeting various disease mechanisms. For instance, studies on thiadiazole derivatives have highlighted their potential as inhibitors of protein kinases or metalloproteases—key players in inflammatory pathways. The presence of the N-(2-phenylethyl) group, which resembles structural motifs found in antipsychotic drugs like chlorpromazine derivatives, suggests possible interactions with neurotransmitter receptors such as dopamine or serotonin systems.

The physicochemical properties of this molecule are critical for its application potential. Computational models predict that the combination of hydrophobic aromatic rings (from the phenoxy groups) and polar functionalities (from amide/sulfur moieties) creates an optimal balance for cell membrane permeability without excessive hydrophilicity. This dual character aligns with Lipinski’s Rule of Five criteria for drug-like molecules when considering oral bioavailability parameters.

CAS No. 893140-36-8 has been explored in virtual screening campaigns targeting novel enzyme inhibitors. In silico studies using molecular docking simulations indicate favorable binding affinities to carbonic anhydrase isoforms II/IX—enzymes implicated in tumor pH regulation processes. These findings suggest that further experimental validation could position this compound as a lead candidate for anticancer therapeutic development.

The synthesis strategy for this compound may benefit from modern synthetic techniques such as click chemistry or transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings). These methods offer high regioselectivity when constructing complex architectures like those found in thiadiazole-based frameworks combined with aromatic amide chains.

In drug discovery pipelines, compounds bearing similar structural elements have demonstrated activity against multidrug-resistant bacterial strains through disruption of efflux pump mechanisms or interference with cell wall biosynthesis pathways. While specific data on CAS No. 893140-36-8 remains limited due to its recent registration date (as per available public records), its scaffold represents an intriguing platform for structure–activity relationship (SAR) studies aimed at optimizing antimicrobial efficacy.

The environmental fate profile suggests that this compound would undergo biodegradation via oxidative pathways affecting both aromatic rings and sulfur-containing moieties under aerobic conditions typical of wastewater treatment systems. However, detailed ecotoxicological assessments are necessary before any large-scale industrial use can be contemplated.

Ongoing research into thiadiazole-containing compounds continues to uncover new therapeutic applications beyond traditional anti-inflammatory roles—including neuroprotective effects through modulation of mitochondrial function or inhibition of amyloid-beta aggregation processes relevant to Alzheimer’s disease pathology.